Cas no 1254733-93-1 (1-Bromo-3-(chloromethyl)-5-ethoxybenzene)
1254733-93-1 structure
Product Name:1-Bromo-3-(chloromethyl)-5-ethoxybenzene
CAS No:1254733-93-1
MF:C9H10BrClO
MW:249.532101154327
CID:2103900
Update Time:2023-08-03
1-Bromo-3-(chloromethyl)-5-ethoxybenzene Chemical and Physical Properties
Names and Identifiers
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- 1-bromo-3-(chloromethyl)-5-ethoxybenzene
- 1-Bromo-3-(chloromethyl)-5-ethoxybenzene
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- Inchi: 1S/C9H10BrClO/c1-2-12-9-4-7(6-11)3-8(10)5-9/h3-5H,2,6H2,1H3
- InChI Key: VEXZVQOJMGRIET-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(CCl)C=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Topological Polar Surface Area: 9.2
1-Bromo-3-(chloromethyl)-5-ethoxybenzene Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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